2-Methoxy-4-((2-(pyrazine-2-carbonyl)hydrazono)methyl)phenyl cinnamate

Specification

• CAS No.: 477728-85-1
• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.4 g/mol
• IUPAC Name: [2-methoxy-4-[(E)-(pyrazine-2-carbonylhydrazinylidene)methyl]phenyl] (E)-3-phenylprop-2-enoate
• Standard InChI: InChI=1S/C22H18N4O4/c1-29-20-13-17(14-25-26-22(28)18-15-23-11-12-24-18)7-9-19(20)30-21(27)10-8-16-5-3-2-4-6-16/h2-15H,1H3,(H,26,28)/b10-8+,25-14+
• Standard InChI Key: GBEVBLMAKLGOKI-HWBYCEQYSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C2=NC=CN=C2)OC(=O)/C=C/C3=CC=CC=C3
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=NC=CN=C2)OC(=O)C=CC3=CC=CC=C3

Introduction

2-Methoxy-4-((2-(pyrazine-2-carbonyl)hydrazono)methyl)phenyl cinnamate is a complex organic compound characterized by its unique molecular structure, which includes a cinnamate moiety and a hydrazone linkage. This compound is notable for its potential applications in scientific research, particularly in medicinal chemistry, due to its diverse functional groups that may exhibit various biological activities.

Key Features:

• Chemical Structure: The compound incorporates a methoxy group, a hydrazone linkage, and a cinnamate moiety.

• CAS Number: 477728-85-1.

• Classification: It falls under the categories of hydrazones and cinnamic acid derivatives.

Synthesis of 2-Methoxy-4-((2-(pyrazine-2-carbonyl)hydrazono)methyl)phenyl cinnamate

The synthesis of this compound typically involves the reaction of 2-methoxy-4-formylphenol with pyrazine-2-carboxylic acid hydrazone derivatives. The reaction conditions often require controlled temperature and pH, along with solvents like ethanol or methanol to facilitate the reaction. Purification techniques such as recrystallization or chromatography are used to ensure high purity levels suitable for research applications.

Synthesis Steps:

• Starting Materials: 2-Methoxy-4-formylphenol and pyrazine-2-carboxylic acid hydrazone derivatives.

• Reaction Conditions: Controlled temperature, pH, and solvents like ethanol or methanol.

• Purification Methods: Recrystallization or chromatography.

Chemical Reactions:

• Hydrolysis: The hydrazone linkage can be hydrolyzed under acidic or basic conditions.

• Biological Activity: Potential anti-inflammatory or anticancer properties.

Biological Activity and Potential Applications

Research into similar compounds suggests that such derivatives may exhibit anti-inflammatory or anticancer properties through mechanisms involving inhibition of cell proliferation or induction of apoptosis. The compound's interaction with biomolecules like proteins and nucleic acids can provide insights into its mechanism of action and potential therapeutic applications.

Potential Applications:

• Medicinal Chemistry: Potential anti-inflammatory or anticancer properties.

• Material Science: Diverse functional groups may contribute to unique material properties.

Analytical Techniques for Characterization

Analytical techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are commonly employed to characterize this compound's physical and chemical properties accurately.

Analytical Methods:

Method	Description
NMR	Provides detailed information about the molecular structure.
IR	Helps identify functional groups based on absorption spectra.
MS	Used to determine the molecular weight and fragmentation pattern.

Safety and Handling

2-Methoxy-4-((2-(pyrazine-2-carbonyl)hydrazono)methyl)phenyl cinnamate is classified as harmful if swallowed, causes skin irritation, and serious eye irritation. It should only be used for research and development under the supervision of a technically qualified individual.

Hazard Information:

• Hazard Classification: Acute Tox. (category 4), Skin Irrit. (category 2), Eye Irrit. (category 2).

• Exposure Routes: Inhalation, eye contact, skin contact, ingestion.